2-(2-Azidoethoxy)ethyl methanesulfonate
Overview
Description
“2-(2-Azidoethoxy)ethyl methanesulfonate” is a chemical compound with the molecular formula C5H11N3O4S . It is used in various chemical reactions and has been mentioned in the context of the fabrication of vesicle-like dual-responsive click capsules .
Synthesis Analysis
The synthesis of “2-(2-Azidoethoxy)ethyl methanesulfonate” involves several steps . The process starts with the synthesis of 2-(2-(2-azidoethoxy)ethoxy)ethanol. This compound is then reacted with methanesulfonyl chloride in the presence of triethylamine (Et3N) to produce "2-(2-Azidoethoxy)ethyl methanesulfonate" .Molecular Structure Analysis
The molecular structure of “2-(2-Azidoethoxy)ethyl methanesulfonate” consists of a methanesulfonate group attached to an ethoxy chain, which is further attached to an azido group . The molecular weight of the compound is 209.223 Da .Chemical Reactions Analysis
The compound “2-(2-Azidoethoxy)ethyl methanesulfonate” is used in various chemical reactions. For instance, it has been used in the synthesis of N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)acrylamide monomer .Scientific Research Applications
Synthesis of Complex Compounds
The compound is used in the synthesis of complex compounds. For instance, it has been used in the synthesis of a derivative of the natural compound celastrol . This derivative is connected to a PEG azide moiety through an amide linkage .
Drug Discovery
The compound has been used in drug discovery, particularly in the development of novel therapeutics for rheumatoid arthritis . Computational investigations have been conducted to forecast the binding mode between the synthesized compound and sarco-endoplasmic reticulum (SR) Ca2+ transport ATPase (SERCA), a known target for the development of novel therapeutics for rheumatoid arthritis .
Pharmacokinetic Properties Prediction
The compound has been used in predicting pharmacokinetic properties of synthesized compounds . This is crucial in assessing the drug-likeness of the synthesized compound .
Molecular Docking
The compound has been used in molecular docking studies. This involves predicting the orientation of one molecule to a second when bound to each other to form a stable complex .
Synthesis of Monomers
The compound has been used in the synthesis of monomers, such as N-(2-(2-azidoethoxy)ethyl)methacrylamide .
Fabrication of Vesicle-like Dual-responsive Click Capsules
The compound has been used in the fabrication of vesicle-like dual-responsive click capsules . This involves direct covalent layer-by-layer assembly .
Mechanism of Action
Mode of Action
The mode of action of 2-(2-Azidoethoxy)ethyl methanesulfonate is likely based on its azido group. Azides are known to participate in click chemistry reactions, specifically the Huisgen 1,3-dipolar cycloaddition, where they react with alkynes to form a 1,2,3-triazole . This reaction is highly selective, efficient, and occurs under mild conditions, which makes it useful in a variety of fields, including drug discovery and materials science.
Result of Action
The molecular and cellular effects of 2-(2-Azidoethoxy)ethyl methanesulfonate’s action would depend on the specific targets and pathways it affects. The formation of a 1,2,3-triazole could alter the function of the target molecule, leading to changes at the cellular level .
Action Environment
The action, efficacy, and stability of 2-(2-Azidoethoxy)ethyl methanesulfonate could be influenced by various environmental factors. For example, the pH and temperature could affect the rate of the click chemistry reaction. Additionally, the presence of a copper catalyst is necessary for the reaction to occur .
Safety and Hazards
properties
IUPAC Name |
2-(2-azidoethoxy)ethyl methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N3O4S/c1-13(9,10)12-5-4-11-3-2-7-8-6/h2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDDYPDGUFZTNJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCCOCCN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201242182 |
Source
|
| Record name | Ethanol, 2-(2-azidoethoxy)-, 1-methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201242182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Azidoethoxy)ethyl methanesulfonate | |
CAS RN |
176520-23-3 |
Source
|
| Record name | Ethanol, 2-(2-azidoethoxy)-, 1-methanesulfonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=176520-23-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanol, 2-(2-azidoethoxy)-, 1-methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201242182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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